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Compound of Interest

Compound Name: 3-(3-Nitrophenoxy)aniline

Cat. No.: B15231002 Get Quote

Essential Safety and Handling Guide for 3-(3-
Nitrophenoxy)aniline
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the proper handling and

disposal of 3-(3-Nitrophenoxy)aniline. Given the absence of a specific Safety Data Sheet

(SDS) for this compound, this guidance is based on the known hazards of its structural

analogs, aniline and 3-nitroaniline. It is imperative to treat 3-(3-Nitrophenoxy)aniline as a

hazardous substance and to adhere to the following protocols to ensure laboratory safety.

I. Hazard Assessment and Quantitative Data
3-(3-Nitrophenoxy)aniline is presumed to be toxic if inhaled, ingested, or absorbed through

the skin, and may cause irritation to the skin, eyes, and respiratory tract. Prolonged or repeated

exposure may lead to organ damage.[1] The presence of the nitroaniline moiety suggests

potential for methemoglobinemia, a condition that reduces the blood's oxygen-carrying

capacity, leading to symptoms like headache, dizziness, and cyanosis.[2][3]
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Property
Data (for 3-Nitroaniline as
a close analog)

Source(s)

Physical State Yellow needles or powder [4]

Melting Point 111 - 114 °C [5]

Boiling Point 306 °C [5]

Flash Point 196 °C [5]

Oral LD50 (Rat) 250 mg/kg [6]

Dermal LD50 (Rabbit) 840 mg/kg [6]

Inhalation LC50 (Rat) 3.3 mg/L (4 hours) [6]

GHS Hazard Statements
H301+H311+H331, H373,

H412
[1]

II. Operational Plan: Safe Handling Protocol
Adherence to the following step-by-step procedures is mandatory for all personnel handling 3-
(3-Nitrophenoxy)aniline.

A. Engineering Controls
Ventilation: All work with 3-(3-Nitrophenoxy)aniline must be conducted within a certified

chemical fume hood to minimize inhalation exposure.

Emergency Equipment: An eyewash station and safety shower must be readily accessible in

the immediate work area.[7]

B. Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense against exposure.
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PPE Category Specification Source(s)

Hand Protection

Wear chemical-resistant

gloves. Recommended

materials include butyl rubber,

neoprene, or Viton.[6] Nitrile

gloves are not recommended

for prolonged contact with

aniline-like compounds and

should be avoided.[6] Always

inspect gloves for integrity

before use.

[6]

Eye and Face Protection

Chemical splash goggles are

required at a minimum.[7]

When there is a risk of

splashing or a highly

exothermic reaction, a face

shield should be worn in

addition to goggles.[8][9]

[7][8][9]

Skin and Body Protection

A full-length laboratory coat,

buttoned completely, is

required.[7][8] Long pants and

closed-toe shoes must be worn

at all times.[7][8]

[7][8]

Respiratory Protection

If there is a potential for

exposure above established

limits despite engineering

controls, a NIOSH-approved

respirator is necessary.[3][10]

Use of a respirator requires

enrollment in a respiratory

protection program, including

medical evaluation and fit

testing.[6][8]

[3][6][8][10]
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C. Handling and Storage
Personal Hygiene: Wash hands thoroughly with soap and water after handling the compound

and before leaving the laboratory.[3] Do not eat, drink, or smoke in areas where this chemical

is handled or stored.[1][5]

Storage: Store 3-(3-Nitrophenoxy)aniline in a tightly closed, properly labeled container in a

cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing

agents and acids.[6][11] The storage area should be secured and below eye level.[6]

III. Emergency and Disposal Plan
A. Emergency Procedures
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Exposure Route First Aid Measures Source(s)

Inhalation

Immediately move the affected

person to fresh air. If breathing

is difficult, administer oxygen.

Seek immediate medical

attention.[7][10]

[7][10]

Skin Contact

Immediately remove

contaminated clothing.[10]

Flush the affected skin with

copious amounts of water for

at least 15 minutes. Seek

immediate medical attention.

[7][10]

[7][10]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, lifting the upper and

lower eyelids occasionally.[7]

[10] Remove contact lenses if

present and easy to do.[10]

Seek immediate medical

attention.

[7][10]

Ingestion

Do NOT induce vomiting.[5]

Rinse the mouth with water

and seek immediate medical

attention.[7][12]

[7][5][12]

B. Spill Management
Small Spills: For small spills within a fume hood, absorb the material with an inert substance

like vermiculite or sand.[3] Place the absorbed material into a sealed container for hazardous

waste disposal.[6]

Large Spills: Evacuate the area and contact the institution's environmental health and safety

department immediately.
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C. Disposal Plan
Waste Collection: All waste containing 3-(3-Nitrophenoxy)aniline must be collected in a

designated, labeled, and sealed container for hazardous waste.[13]

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the

chemical name.[13]

Disposal: Dispose of the chemical waste through a licensed hazardous waste disposal

service, in accordance with all local, state, and federal regulations.[5][11][12] Do not dispose

of this material down the drain or in the regular trash.[5][11][14]

IV. Workflow and Logic Diagrams
The following diagram illustrates the standard operating procedure for handling 3-(3-
Nitrophenoxy)aniline, from preparation to disposal.
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Safe Handling Workflow for 3-(3-Nitrophenoxy)aniline

Preparation
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Caption: Workflow for handling 3-(3-Nitrophenoxy)aniline.
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This second diagram outlines the decision-making process for selecting the appropriate

personal protective equipment.

PPE Selection Logic

PPE Selection Logic

Handling 3-(3-Nitrophenoxy)aniline?

Lab Coat (closed)

Yes

NIOSH Respirator

High Inhalation Risk

Chemical Goggles

Chemical-Resistant Gloves
(Butyl, Neoprene, Viton) Face Shield

Splash/Exotherm Risk

Click to download full resolution via product page

Caption: Decision tree for selecting appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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